Cas no 21954-94-9 (3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,4,6a,7,7a-bta--octahydro-(8CI))
21954-94-9 structure
Product Name:3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,4,6a,7,7a-bta--octahydro-(8CI)
CAS No:21954-94-9
MF:C11H13NO
MW:175.227022886276
CID:250344
Update Time:2023-03-30
3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,4,6a,7,7a-bta--octahydro-(8CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a,3,3a,4,6a,7,7a-octahydro-
- 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2ab,3,3a,4,6a,7,7ab-octahydro- (8CI)
- 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,4,6a,7,7a-bta--octahydro-(8CI)
-
- Inchi: 1S/C11H13NO/c13-11-9-7-4-8(10(9)12-11)6-3-1-2-5(6)7/h1,3,5-10H,2,4H2,(H,12,13)
- InChI Key: JZWLSEBCEXNDSB-UHFFFAOYSA-N
- SMILES: O=C1C2([H])C([H])(C3([H])C([H])([H])C2([H])C2([H])C([H])([H])C([H])=C([H])C32[H])N1[H]
Computed Properties
- Exact Mass: 175.1
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,4,6a,7,7a-bta--octahydro-(8CI) Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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